Cas no 943153-22-8 ((5-chloro-2-methoxypyridin-3-yl)boronic acid)

(5-Chloro-2-methoxypyridin-3-yl)boronic acid is a versatile boronic acid derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its pyridine scaffold, coupled with the chloro and methoxy substituents, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it valuable in pharmaceutical and agrochemical synthesis. The boronic acid group facilitates efficient coupling with aryl or vinyl halides under mild conditions, while the electron-donating methoxy group stabilizes the intermediate complex. This compound exhibits good solubility in common organic solvents, ensuring compatibility with diverse reaction conditions. Its high purity and stability under inert atmospheres further contribute to its reliability in synthetic applications.
(5-chloro-2-methoxypyridin-3-yl)boronic acid structure
943153-22-8 structure
Product Name:(5-chloro-2-methoxypyridin-3-yl)boronic acid
CAS No:943153-22-8
MF:C6H7BClNO3
MW:187.388680696487
MDL:MFCD04114579
CID:796849
PubChem ID:44754881
Update Time:2025-05-27

(5-chloro-2-methoxypyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-methoxypyridine-3-boronic acid
    • 5-chloro-2-methoxypyridin-3-ylboronic acid
    • (5-Chloro-2-methoxypyridin-3-yl)boronic acid
    • 5-Chloro-2-methoxy-pyridine-3-boronic acid
    • Boronic acid, B-(5-chloro-2-methoxy-3-pyridinyl)-
    • B-(5-Chloro-2-methoxy-3-pyridinyl)boronic acid (ACI)
    • 943153-22-8
    • AC-33496
    • AMY8022
    • SY066583
    • J-517319
    • CS-0042538
    • AS-55769
    • 5-Chloro-2-methoxypyridine-3-boronicacid
    • EN300-212558
    • 5-chloro-2-methoxypyridin-3-yl-3-boronic acid
    • SCHEMBL321726
    • AKOS006295154
    • DTXSID20660569
    • BZJQXIUWWLFBJS-UHFFFAOYSA-N
    • MFCD04114579
    • Z1198164292
    • AB18596
    • (5-chloro-2-methoxypyridin-3-yl)boronic acid
    • MDL： MFCD04114579
    • Inchi： 1S/C6H7BClNO3/c1-12-6-5(7(10)11)2-4(8)3-9-6/h2-3,10-11H,1H3
    • InChI Key： BZJQXIUWWLFBJS-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C(C(B(O)O)=C1)OC

Computed Properties

  • Exact Mass: 187.02100
  • Monoisotopic Mass: 187.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6A^2

Experimental Properties

  • Density: 1.4
  • Melting Point: 148-152°C
  • Boiling Point: 353.1 ℃ at 760 mmHg
  • Flash Point: 167.3 ℃
  • Refractive Index: 1.545
  • PSA: 62.58000
  • LogP: -0.57660

(5-chloro-2-methoxypyridin-3-yl)boronic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(5-chloro-2-methoxypyridin-3-yl)boronic acid Pricemore >>

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(5-chloro-2-methoxypyridin-3-yl)boronic acid Production Method

Production Method 1

102830-75-1 102830-75-1
943153-22-8 943153-22-8
Reaction Conditions
1.1 Reagents: Butyllithium ,  Triisopropyl borate Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -100 °C; -100 °C → rt; overnight, rt; rt → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 6
Reference
Imidazo[1,2-b]pyridazine derivatives as JAK inhibitors useful in the treatment of diseases
, European Patent Organization, , ,

Production Method 2

102830-75-1 102830-75-1
943153-22-8 943153-22-8
Reaction Conditions
1.1 Reagents: Butyllithium ,  Triisopropyl borate Solvents: Tetrahydrofuran ,  Hexane ;  -100 °C; 2 h, -100 °C; overnight, -100 °C → rt; rt → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C; 1 h, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 6
Reference
Imidazo[1,2-b]pyridazine and imidazo[4,5-b]pyridine derivatives as JAK inhibitors useful in the treatment of diseases
, World Intellectual Property Organization, , ,

(5-chloro-2-methoxypyridin-3-yl)boronic acid Raw materials

(5-chloro-2-methoxypyridin-3-yl)boronic acid Preparation Products

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